Cas no 1384265-53-5 (2-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine;hydrochloride)

• Product Name: 2-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine;hydrochloride
• CAS No: 1384265-53-5
• MF: C₈H₁₀BrClN₂
• MW: 249.535399913788
• MDL: MFCD22205892
• CID: 4698135
• PubChem ID: 71744312
• Update Time: 2025-06-11

2-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride
• 2-BROMO-5,6,7,8-TETRAHYDRO-1,6-NAPHTHYRIDINE HCL
• SC4247
• 2-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine;hydrochloride
• 2-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridinehydrochloride
• AKOS024464908
• CS-0136367
• MFCD22205892
• 1384265-53-5
• AS-54660

• MDL： MFCD22205892
• Inchi： 1S/C8H9BrN2.ClH/c9-8-2-1-6-5-10-4-3-7(6)11-8;/h1-2,10H,3-5H2;1H
• InChI Key： PKRWJGOHICFFOS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(CCNC2)N=1.Cl

Computed Properties

• Exact Mass: 247.97159g/mol
• Monoisotopic Mass: 247.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 2-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine;hydrochloride

Introduction to 2-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride (CAS No. 1384265-53-5)

2-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride, identified by its CAS number 1384265-53-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a heterocyclic aromatic system that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 2-position and the tetrahydropyridine ring structure contribute to its unique chemical properties, making it a valuable scaffold for drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and in vitro studies. This property is particularly advantageous for researchers aiming to explore its pharmacological effects in cellular and molecular models. The compound’s structural framework is reminiscent of other well-known bioactive molecules, suggesting potential interactions with biological targets such as enzymes and receptors.

In recent years, the interest in 2-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride has been fueled by its reported activities in preclinical studies. Research has indicated that this compound exhibits promising properties as an inhibitor of certain kinases and other enzymes implicated in cancer progression. The bromine atom at the 2-position serves as a key pharmacophore, enabling selective binding to target proteins while minimizing off-target effects. This specificity is crucial for developing drugs with improved efficacy and reduced side effects.

Moreover, the tetrahydropyridine moiety contributes to the compound’s stability and bioavailability, making it a suitable candidate for further development into clinical candidates. Several academic institutions and pharmaceutical companies have investigated derivatives of this compound to optimize its pharmacokinetic profile and therapeutic potential. The hydrochloride salt form has been particularly useful in these studies due to its enhanced solubility and compatibility with various experimental protocols.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride for their biological activity. Molecular docking simulations have revealed that this compound can interact with specific pockets on target enzymes with high affinity. These findings have guided the design of novel analogs with improved binding affinity and selectivity. Such computational approaches are integral to modern drug discovery pipelines, allowing researchers to prioritize compounds based on their predicted efficacy.

The synthesis of 2-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the naphthyridine core structure efficiently. These synthetic strategies are continuously being refined to improve scalability and cost-effectiveness.

The biological evaluation of 2-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride has revealed several interesting properties beyond its kinase inhibition activity. Studies have shown that this compound can modulate pathways involved in inflammation and neurodegeneration. The ability to influence multiple disease-relevant pathways makes it a promising candidate for treating complex disorders such as chronic inflammatory diseases and neurodegenerative conditions like Alzheimer’s disease. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion,2-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride (CAS No. 1384265-53-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique chemical properties and reported biological activities make it a valuable tool for drug discovery efforts aimed at developing novel therapeutics for various diseases. As research continues to uncover new applications for this compound，its importance in medicinal chemistry is likely to grow further.